Cas no 28917-82-0 (2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt)

• Product Name: 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt
• CAS No: 28917-82-0
• MF: C₃H₉CaO₇P
• MW: 228.151
• MDL: MFCD00151656
• CID: 88794
• PubChem ID: 71311563
• Update Time: 2025-10-29

2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt
• Calcium glycerophosphate hydrate
• (+-)-phosphoric acid mono-(2,3-dihydroxy-propyl ester),calcium compound
• (+-)-Phosphorsaeure-mono-(2,3-dihydroxy-propylester),Calcium-Verbindung
• CALCII GLYCEROPHOSPHAS
• Calcium 1-(dihydrophosphate)-1,2,3-propanetriol
• Calciumglycer
• GLYCEROL PHOSPHATE CALCIUM SALT HYDRATE
• GLYCEROPHOSPHORIC ACID CALCIUM SALT HYDRATE
• calcium;2,3-dihydroxypropyl phosphate;hydrate
• MFCD00151656
• SCHEMBL5432562
• 28917-82-0
• 398143-83-4
• ILSFDSREGJGPRB-UHFFFAOYSA-L
• DTXSID6047151

• MDL： MFCD00151656
• Inchi： InChI=1S/C3H9O6P.Ca.H2O/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;1H2/q;+2;/p-2
• InChI Key： ILSFDSREGJGPRB-UHFFFAOYSA-L
• SMILES： [Ca+2].OCC(COP([O-])(=O)[O-])O.O

Computed Properties

• Exact Mass: 227.97100
• Monoisotopic Mass: 227.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: powder
• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 485.5±55.0 °C at 760 mmHg
• Flash Point: 247.4±31.5 °C
• PSA: 131.92000
• LogP: -0.73900
• Solubility: Soluble in water
• Merck: 14,1670
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt

Introduction to 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt (CAS No. 28917-82-0)

2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt, also known by its CAS number 28917-82-0, is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique chemical structure and properties, which make it a valuable component in the development of advanced formulations and therapeutic agents.

The chemical structure of 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt consists of a calcium ion (Ca²⁺) bound to the dihydrogen phosphate group (H₂PO₄^-) and a 2,3-dihydroxypropyl group. The presence of multiple functional groups imparts this compound with a range of useful properties, such as solubility in water and the ability to form stable complexes with various metal ions. These properties are crucial for its applications in drug delivery systems, where it can enhance the bioavailability and stability of active pharmaceutical ingredients (APIs).

In recent years, significant research has been conducted on the use of 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt in the development of novel drug delivery systems. One notable application is in the formulation of sustained-release medications. The compound's ability to form stable complexes with APIs allows for controlled release over an extended period, which can improve patient compliance and reduce the frequency of dosing. This is particularly beneficial for chronic conditions that require long-term medication management.

Moreover, 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt has shown promise in enhancing the solubility and stability of poorly soluble drugs. Many APIs have limited aqueous solubility, which can significantly impact their bioavailability and therapeutic efficacy. By incorporating this compound into drug formulations, researchers have been able to improve the solubility and dissolution rate of these drugs, leading to enhanced therapeutic outcomes.

In addition to its pharmaceutical applications, 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt has also found use in biotechnology and materials science. For instance, it can be used as a stabilizing agent in enzyme formulations, where it helps maintain enzyme activity under various conditions. In materials science, the compound's ability to form stable complexes with metal ions makes it useful in the synthesis of advanced materials with tailored properties.

The safety profile of 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt is another important consideration. Extensive toxicological studies have shown that this compound is generally well-tolerated and has low toxicity. However, as with any chemical compound used in pharmaceutical or biotechnological applications, it is essential to conduct thorough safety assessments and follow regulatory guidelines to ensure its safe use.

In conclusion, 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt (CAS No. 28917-82-0) is a multifunctional compound with a wide range of applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical structure and properties make it an invaluable component in the development of advanced formulations and therapeutic agents. Ongoing research continues to explore new applications and optimize its use in various fields, further highlighting its significance in modern science and technology.